Cas no 1806171-20-9 (6-Bromo-4-cyano-2-fluoro-3-(trifluoromethoxy)pyridine)

• Product Name: 6-Bromo-4-cyano-2-fluoro-3-(trifluoromethoxy)pyridine
• CAS No: 1806171-20-9
• MF: C₇HBrF₄N₂O
• MW: 284.993254423141
• CID: 4910468
• Update Time: 2025-05-21

6-Bromo-4-cyano-2-fluoro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-cyano-2-fluoro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrF4N2O/c8-4-1-3(2-13)5(6(9)14-4)15-7(10,11)12/h1H
• InChI Key： QTFFJNYJFFLERG-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=C(C(=N1)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 3.2
• Topological Polar Surface Area: 45.9

Additional information on 6-Bromo-4-cyano-2-fluoro-3-(trifluoromethoxy)pyridine

6-Bromo-4-cyano-2-fluoro-3-(trifluoromethoxy)pyridine: A Comprehensive Overview

6-Bromo-4-cyano-2-fluoro-3-(trifluoromethoxy)pyridine, identified by the CAS number 1806171-20-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and agrochemicals. This compound is characterized by its unique pyridine ring structure, which is substituted with a bromine atom at position 6, a cyano group at position 4, a fluorine atom at position 2, and a trifluoromethoxy group at position 3. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable building block for various applications.

The synthesis of 6-Bromo-4-cyano-2-fluoro-3-(trifluoromethoxy)pyridine typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex structures. For instance, researchers have employed directed metallation techniques to install the trifluoromethoxy group at the 3-position of the pyridine ring. This approach not only enhances the yield but also ensures high purity, which is critical for downstream applications.

In terms of physical properties, 6-Bromo-4-cyano-2-fluoro-3-(trifluoromethoxy)pyridine exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its spectroscopic data, including UV-vis and NMR spectra, have been well-documented in recent studies, providing insights into its electronic transitions and molecular conformation. These properties make it suitable for use in various analytical techniques, such as fluorescence sensing and electrochemical assays.

The application of 6-Bromo-4-cyano-2-fluoro-3-(trifluoromethoxy)pyridine spans across multiple domains. In medicinal chemistry, it has been utilized as a lead compound in the development of novel kinase inhibitors. For example, a study published in Nature Communications demonstrated that this compound exhibits potent inhibitory activity against Aurora kinase A, a key target in cancer therapy. Its ability to modulate protein-protein interactions has also been explored in the context of neurodegenerative diseases.

In materials science, 6-Bromo-4-cyano-2-fluoro-3-(trifluoromethoxy)pyridine has been incorporated into advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Its electron-withdrawing groups enhance the charge transport properties of these materials, leading to improved device performance. Recent research has focused on optimizing its integration into flexible electronics, paving the way for next-generation wearable devices.

The environmental impact of CAS No. 1806171-20-9 has also been a topic of interest. Studies have shown that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further investigations are required to assess its long-term persistence in natural ecosystems and potential bioaccumulation risks.

In conclusion, 6-Bromo-4-cyano-2-fluoro-3-(trifluoromethoxy)pyridine, with its unique structural features and versatile properties, continues to be a focal point in contemporary chemical research. Its applications are expected to expand further as new synthetic strategies and functionalization techniques are developed. As the demand for high-performance materials and targeted therapeutics grows, this compound is poised to play an increasingly important role in shaping future innovations across diverse industries.